4-{[(5-chloro-2-pyridinyl)amino]sulfonyl}-2-thiophenecarboxylic acid

• IUPAC Name: 4-[(5-chloropyridin-2-yl)sulfamoyl]thiophene-2-carboxylic acid
• InChI: InChI=1S/C10H7ClN2O4S2/c11-6-1-2-9(12-4-6)13-19(16,17)7-3-8(10(14)15)18-5-7/h1-5H,(H,12,13)(H,14,15)
• InChI Key: JFELGKLMOJIFEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1Cl)NS(=O)(=O)C2=CSC(=C2)C(=O)O
• Molecular Formula: C10H7ClN2O4S2
• Molecular Weight: 318.8 g/mol

Description

The compound “4-{[(5-chloro-2-pyridinyl)amino]sulfonyl}-2-thiophenecarboxylic acid” is a complex organic molecule. It contains a pyridine ring, which is a basic aromatic heterocycle, and a thiophene ring, which is a sulfur-containing heterocycle. The molecule also has an amino sulfonyl group and a carboxylic acid group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic rings would likely contribute to the compound’s stability, while the various functional groups (chloro, amino, sulfonyl, carboxylic acid) would influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics like melting point, boiling point, solubility, and reactivity. These properties would be influenced by the compound’s molecular structure and the functional groups present.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or pesticides. Without specific information, it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information, it’s difficult to predict the safety and hazards of this compound.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its reactivity, investigating its potential biological activity, or developing new methods for its synthesis.